Cas no 56915-85-6 (1-(3-(Pyrrolidin-1-yl)phenyl)ethanone)
56915-85-6 structure
Product Name:1-(3-(Pyrrolidin-1-yl)phenyl)ethanone
CAS No:56915-85-6
MF:C12H15NO
MW:189.253603219986
CID:1086994
PubChem ID:21404493
Update Time:2025-04-20
1-(3-(Pyrrolidin-1-yl)phenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-(Pyrrolidin-1-yl)phenyl)ethanone
- 1-(3-pyrrolidin-1-ylphenyl)ethanone
- 1-(3-pyrrolidin-1-ylphenyl)ethanone(SALTDATA: HCl)
- 1-(3-Pyrrolidin-1-yl-phenyl)-ethanone
- AG-G-00257
- Ambcb4016464
- CTK5A5904
- MolPort-005-984-368
- AKOS000101303
- CHEMBRDG-BB 4016464
- DTXSID60613175
- DB-180076
- 56915-85-6
- 1-[3-(Pyrrolidin-1-yl)phenyl]ethan-1-one
- SCHEMBL11738763
-
- MDL： MFCD08060032
- Inchi： 1S/C12H15NO/c1-10(14)11-5-4-6-12(9-11)13-7-2-3-8-13/h4-6,9H,2-3,7-8H2,1H3
- InChI Key： HYIQISKEYZTGOA-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC=CC(=C1)N1CCCC1
Computed Properties
- Exact Mass: 189.11500
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31000
- LogP: 2.55440
1-(3-(Pyrrolidin-1-yl)phenyl)ethanone Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(3-(Pyrrolidin-1-yl)phenyl)ethanone Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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